Cas no 621-52-3 (3-Nitrophenetole)
3-Nitrophenetole structure
Product Name:3-Nitrophenetole
CAS No:621-52-3
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD00024472
CID:509851
PubChem ID:87573583
Update Time:2025-04-19
3-Nitrophenetole Chemical and Physical Properties
Names and Identifiers
-
- 3-nitrophenetole
- 1-Ethoxy-3-nitrobenzene
- 1-Ethoxy-3-nitrobenzol
- benzene, 1-ethoxy-3-nitro-
- Ethyl 3-nitrophenyl ether
- m-Nitrophenetole
- Phenetole, m-nitro-
- 1-ethoxy-3-nitro-benzene
- Benzene,1-ethoxy-3-nitro-
- m-Nitrophenetol
- PubChem3189
- Phenetole, m-nitro- (8CI)
- LFOLBPDHVGDKGJ-UHFFFAOYSA-
- NSC5405
- LFOLBPDHVGDKGJ-UHFFFAOYSA-N
- 3244AH
- InChI=1/C8H9NO3/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3
- MFCD00024472
- UNII-WJ7G97VX6G
- 3-ETHOXYNITROBENZENE
- NSC 5405
- 621-52-3
- CS-B0032
- NSC-5405
- DB-054079
- AI3-15391
- NS00034941
- SY106194
- WJ7G97VX6G
- AKOS040744593
- CCRIS 2332
- DTXSID40211153
- AS-57898
- AKOS015890154
- N0215
- SCHEMBL1985000
- EINECS 210-691-2
- 3-Nitrophenetole
-
- MDL: MFCD00024472
- Inchi: 1S/C8H9NO3/c1-2-12-8-5-3-4-7(6-8)9(10)11/h3-6H,2H2,1H3
- InChI Key: LFOLBPDHVGDKGJ-UHFFFAOYSA-N
- SMILES: O(CC)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 167.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.5
- Topological Polar Surface Area: 55
Experimental Properties
- Color/Form: Not determined
- Density: 1.1820 (estimate)
- Melting Point: 36°C
- Boiling Point: 275.73°C (estimate)
- Flash Point: 31 °C
- Refractive Index: 1.5475 (estimate)
- PSA: 55.05000
- LogP: 2.51670
- Solubility: Not determined
3-Nitrophenetole Customs Data
- HS CODE:2909309090
- Customs Data:
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
3-Nitrophenetole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM276992-100g |
1-Ethoxy-3-nitrobenzene |
621-52-3 | 95+% | 100g |
$387 | 2021-06-16 | |
| ChemScence | CS-B0032-10g |
1-ethoxy-3-nitrobenzene |
621-52-3 | 99.54% | 10g |
$53.0 | 2022-04-27 | |
| ChemScence | CS-B0032-25g |
1-ethoxy-3-nitrobenzene |
621-52-3 | 99.54% | 25g |
$95.0 | 2022-04-27 | |
| ChemScence | CS-B0032-100g |
1-ethoxy-3-nitrobenzene |
621-52-3 | 99.54% | 100g |
$360.0 | 2022-04-27 | |
| TRC | N545093-250mg |
3-Nitrophenetole |
621-52-3 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | N545093-500mg |
3-Nitrophenetole |
621-52-3 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | N545093-2.5g |
3-Nitrophenetole |
621-52-3 | 2.5g |
$ 160.00 | 2022-06-03 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E51710-5g |
1-Ethoxy-3-nitrobenzene |
621-52-3 | 98% | 5g |
¥81.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E51710-25g |
1-Ethoxy-3-nitrobenzene |
621-52-3 | 98% | 25g |
¥399.0 | 2023-09-08 | |
| Chemenu | CM276992-100g |
1-Ethoxy-3-nitrobenzene |
621-52-3 | 95+% | 100g |
$387 | 2022-06-10 |
3-Nitrophenetole Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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